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Compound of Interest

Compound Name:
2-(4-Methylphenoxy)pyridine-3-

carbonyl chloride

Cat. No.: B066686 Get Quote

CAS Number: 175135-79-2

Synonyms: 2-(p-Tolyloxy)nicotinoyl chloride

This document provides a concise technical overview of 2-(4-Methylphenoxy)pyridine-3-
carbonyl chloride, addressing its chemical identity and the context of its precursor, 2-(4-

Methylphenoxy)nicotinic acid. Due to the limited availability of in-depth public data, this guide

focuses on foundational information and general methodologies.

Compound Identification and Properties
Quantitative data for 2-(4-Methylphenoxy)pyridine-3-carbonyl chloride is not extensively

reported in publicly accessible literature. The table below summarizes key information for its

precursor, 2-(4-Methylphenoxy)nicotinic acid, which serves as a crucial starting material for the

synthesis of the target compound.
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Property Value Reference Compound

Molecular Formula C₁₃H₁₁NO₃
2-(4-Methylphenoxy)nicotinic

acid

Molecular Weight 229.235 g/mol
2-(4-Methylphenoxy)nicotinic

acid

CAS Number 54629-15-1
2-(4-Methylphenoxy)nicotinic

acid

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of 2-(4-Methylphenoxy)pyridine-3-carbonyl
chloride are not readily available. However, the conversion of a carboxylic acid to an acyl

chloride is a standard procedure in organic synthesis. The general protocol involves reacting

the precursor carboxylic acid with a chlorinating agent.

General Protocol for the Synthesis of Acyl Chlorides from Carboxylic Acids:

Reagents and Solvents:

Precursor: 2-(4-Methylphenoxy)nicotinic acid

Chlorinating Agent: Thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂) are commonly

used.

Solvent: An inert, anhydrous solvent such as dichloromethane (DCM) or toluene is

typically employed.

Catalyst: A catalytic amount of N,N-dimethylformamide (DMF) is often added when using

oxalyl chloride.

Procedure:

The precursor, 2-(4-Methylphenoxy)nicotinic acid, is dissolved or suspended in the chosen

anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).
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The chlorinating agent (e.g., thionyl chloride) is added dropwise to the reaction mixture,

often at a controlled temperature (e.g., 0 °C to room temperature).

The reaction is stirred until completion, which can be monitored by techniques such as

Thin Layer Chromatography (TLC) or the cessation of gas evolution.

Upon completion, the excess chlorinating agent and solvent are removed under reduced

pressure to yield the crude 2-(4-Methylphenoxy)pyridine-3-carbonyl chloride.

Purification:

The resulting acyl chloride may be used directly in subsequent reactions or purified, for

example, by distillation under reduced pressure if thermally stable.

The following diagram illustrates the general workflow for this synthesis.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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